![molecular formula C24H27N3O3 B4063865 N-2-adamantyl-4-(benzylamino)-3-nitrobenzamide](/img/structure/B4063865.png)
N-2-adamantyl-4-(benzylamino)-3-nitrobenzamide
Overview
Description
N-2-adamantyl-4-(benzylamino)-3-nitrobenzamide, also known as ANA-12, is a small molecule antagonist of the TrkB receptor. The TrkB receptor is a member of the tyrosine kinase receptor family and is involved in the regulation of neuronal survival, differentiation, and synaptic plasticity. ANA-12 has been studied for its potential therapeutic applications in various neurological disorders, including depression, anxiety, and chronic pain.
Scientific Research Applications
Antiarrhythmic Activity
A series of new substituted N-[2-(1-adamantylamino)-2-oxoethyl]-N-(ω-aminoalkyl)nitrobenzamides were synthesized, showcasing an original spectrum of antiarrhythmic activity. The structure—activity relationship was studied, identifying compounds with potential lead drug properties for further pharmacological and toxicological evaluation (Likhosherstov et al., 2014). Derivatives of adamant-2-ylamides of alkylamidocarbonic acids demonstrated significant antiarrhythmic effects in models of calcium chloride arrhythmia, with specific compounds showing pronounced efficacy and safety compared to existing antiarrhythmic drugs (Turilova et al., 2013).
Synthesis and Characterization
The reaction of adamantane under atmospheric nitric oxide in the presence of N-hydroxyphthalimide (NHPI) led to the formation of 1-N-adamantylbenzamide among other products, highlighting a method for producing related compounds under specific conditions (Sakaguchi et al., 1997). Additionally, adamantane-based microporous polymers were prepared by Friedel–Crafts reaction, followed by post-functionalization with 4-nitrobenzoyl chloride, demonstrating an increase in CO2 uptake capacity due to the interaction between the nitro group and CO2 (Lim et al., 2012).
Additional Applications
Adamantyl N-benzylbenzamide derivatives containing an adamantyl moiety were synthesized and evaluated for their depigmenting and tyrosinase inhibitory activities, showing that the lipophilic character of the adamantyl moiety enhances depigmentation power. This application points towards the use of these compounds in melanogenesis inhibition studies (Baek et al., 2012).
Properties
IUPAC Name |
N-(2-adamantyl)-4-(benzylamino)-3-nitrobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O3/c28-24(26-23-19-9-16-8-17(11-19)12-20(23)10-16)18-6-7-21(22(13-18)27(29)30)25-14-15-4-2-1-3-5-15/h1-7,13,16-17,19-20,23,25H,8-12,14H2,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIUJAXWCOBCTGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)C3NC(=O)C4=CC(=C(C=C4)NCC5=CC=CC=C5)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.